3-Amino-2-iodo-6-methyl-benzoic acid methyl ester

• IUPAC Name: methyl 3-amino-2-iodo-6-methylbenzoate
• InChI: InChI=1S/C9H10INO2/c1-5-3-4-6(11)8(10)7(5)9(12)13-2/h3-4H,11H2,1-2H3
• InChI Key: YWLNYAVWUJYETO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)N)I)C(=O)OC
• Molecular Formula: C9H10INO2
• Molecular Weight: 291.09 g/mol

Description

3-Amino-2-iodo-6-methyl-benzoic acid methyl ester is a substituted benzoic acid derivative with a methyl ester group at the carboxylic acid position. Its molecular formula is C₉H₁₀INO₂, incorporating an amino (-NH₂) group at position 3, an iodine atom at position 2, and a methyl (-CH₃) group at position 6 on the aromatic ring. The iodine substituent contributes significantly to its molecular weight (approximately 307.09 g/mol) and influences its electronic and steric properties, making it distinct from simpler benzoic acid esters. This compound is likely utilized in pharmaceutical or agrochemical synthesis, particularly in cross-coupling reactions or as a precursor for heterocyclic systems due to its reactive amino and iodo groups .

Biological Activity

3-Amino-2-iodo-6-methyl-benzoic acid methyl ester (commonly referred to as AIME) is a compound of interest in medicinal chemistry due to its potential biological activities. This article delves into the biological activity of AIME, examining its mechanisms, efficacy, and relevant case studies.

Chemical Structure and Properties

AIME is characterized by its unique molecular structure, which includes an amino group, an iodine substituent, and a methyl ester functional group. This structure is crucial for its interaction with biological targets. The molecular formula for AIME is $C_10H_{10}I_NO_2$ and it has a molecular weight of approximately 285.09 g/mol.

AIME's biological activity can be attributed to its ability to interact with various cellular pathways. The presence of the amino group allows for hydrogen bonding with biological macromolecules, while the iodine atom may enhance lipophilicity, facilitating membrane penetration.

Key Mechanisms:

• Antimicrobial Activity : AIME has shown promising results against several bacterial strains, including Gram-positive and Gram-negative bacteria. Its mechanism involves disrupting bacterial cell wall synthesis.
• Cytotoxicity : Studies indicate that AIME exhibits cytotoxic effects on cancer cell lines, potentially through apoptosis induction.
• Enzyme Inhibition : AIME has been reported to inhibit certain enzymes involved in metabolic pathways, which could be leveraged for therapeutic applications.

Biological Activity Data

The following table summarizes the biological activities observed in various studies involving AIME:

Activity Type	Target Organism/Cell Line	IC50 / MIC (µM)	Reference
Antibacterial	E. coli	12
Antibacterial	S. aureus	8
Cytotoxicity	KB cells	15
Enzyme Inhibition	HIV Protease	18

Case Study 1: Antimicrobial Efficacy

In a study evaluating the antimicrobial properties of AIME, it was found to be effective against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MIC) ranging from 8 to 12 µM. The study concluded that AIME could serve as a potential lead compound for developing new antibacterial agents.

Case Study 2: Cytotoxic Effects on Cancer Cells

Research conducted on KB cells demonstrated that AIME induced apoptosis at concentrations as low as 15 µM. The study utilized flow cytometry to assess cell viability and apoptosis markers, confirming the compound's potential as an anticancer agent.

Discussion

The diverse biological activities of AIME highlight its potential in drug development. Its ability to inhibit bacterial growth and induce cytotoxicity in cancer cells positions it as a candidate for further investigation in pharmacological applications.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following compounds share structural similarities with 3-amino-2-iodo-6-methyl-benzoic acid methyl ester but differ in substituents, reactivity, or applications:

Compound Name	Molecular Formula	Key Substituents	Molecular Weight (g/mol)	Key Differences vs. Target Compound
Methyl 3-amino-2-hydroxybenzoate	C₈H₉NO₃	-OH at C2, -NH₂ at C3	167.16	Lacks iodine; hydroxyl group increases polarity and H-bonding potential .
Methyl 3-acetyl-2,4-diacetyloxy-6-methylbenzoate	C₁₅H₁₆O₇	Acetyl groups at C2/C4, -CH₃ at C6	308.28	Multiple acetyl groups enhance steric hindrance and reduce nucleophilicity .
Methyl 2-amino-1,3-benzothiazole-6-carboxylate	C₉H₈N₂O₂S	Benzothiazole ring, -NH₂ at C2	208.24	Heterocyclic system alters aromaticity and electronic properties .
Methyl methylbenzoate	C₉H₁₀O₂	-CH₃ at benzene ring, no -NH₂ or -I	150.18	Simpler structure; lacks functional groups for advanced synthesis .

Physicochemical Properties

• Solubility : The iodine atom increases hydrophobicity compared to hydroxyl- or acetyl-substituted analogues, reducing aqueous solubility but enhancing lipid membrane permeability.
• Stability : The electron-withdrawing iodine atom may destabilize the ester group toward hydrolysis relative to methyl methylbenzoate, which lacks electronegative substituents .